Cas no 6099-86-1 (cyclohexylmethyl chloroformate)

cyclohexylmethyl chloroformate structure
6099-86-1 structure
Product Name:cyclohexylmethyl chloroformate
CAS No:6099-86-1
MF:C8H13ClO2
MW:176.640621900558
MDL:MFCD24141267
CID:513951
PubChem ID:80195
Update Time:2025-04-19

cyclohexylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid,cyclohexylmethyl ester
    • (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
    • cyclohexylmethyl chloroformate
    • cyclohexylmethyl carbonochloridate
    • MDL: MFCD24141267
    • Inchi: 1S/C8H13ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h7H,1-6H2
    • InChI Key: AOQONNCNKUWWRI-UHFFFAOYSA-N
    • SMILES: ClC(=O)OCC1CCCCC1

Computed Properties

  • Exact Mass: 176.06049
  • Monoisotopic Mass: 176.060407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.111
  • Boiling Point: 224.3°C at 760 mmHg
  • Flash Point: 73.8°C
  • Refractive Index: 1.461
  • PSA: 26.3

cyclohexylmethyl chloroformate Pricemore >>

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